N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline

• Molecular Formula: C15H15ClFN
• Molecular Weight: 263.74 g/mol
• IUPAC Name: N-[(2-chloro-6-fluorophenyl)methyl]-3,4-dimethylaniline
• InChI: InChI=1S/C15H15ClFN/c1-10-6-7-12(8-11(10)2)18-9-13-14(16)4-3-5-15(13)17/h3-8,18H,9H2,1-2H3
• InChI Key: KZCZBZDQAQIGRB-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NCC2=C(C=CC=C2Cl)F)C

Description

N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline, also known as CF3, is a chemical compound that has gained significant attention in the scientific community due to its diverse applications. CF3 is a type of amine, which is a compound that contains a nitrogen atom bonded to one or more alkyl groups. In

Mechanism of Action

The mechanism of action of N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline is not fully understood. However, it is believed that N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline exerts its biological effects by interacting with specific proteins or enzymes in the body. For example, N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline has been shown to inhibit the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline has been shown to have a variety of biochemical and physiological effects. For example, N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline has also been shown to reduce inflammation in animal models of inflammatory diseases. In addition, N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline has been shown to inhibit the replication of certain viruses, such as the influenza virus.

Advantages and Limitations for Lab Experiments

N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline has several advantages for use in lab experiments. It is easy to synthesize and has a high degree of stability. N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline is also relatively non-toxic, which makes it a safe compound to work with. However, there are also limitations to the use of N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline in lab experiments. For example, N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline can be difficult to purify, which can lead to contamination of experimental samples. In addition, N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline has a relatively short half-life, which can make it difficult to study its effects over a long period of time.

Future Directions

There are several future directions for research on N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline. One area of research is the development of N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline-based fluorescent probes for the detection of biological molecules. Another area of research is the development of N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline-based drugs for the treatment of cancer, inflammatory diseases, and viral infections. In addition, there is a need for further research on the mechanism of action of N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline, as well as its potential side effects and toxicity.
Conclusion:
In conclusion, N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline is a chemical compound that has a wide range of applications in the scientific community. It is easy to synthesize, relatively non-toxic, and has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties. N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline has also been investigated for its use as a fluorescent probe and a ligand in catalysis. While there are limitations to the use of N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline in lab experiments, there are also many future directions for research on this compound.

Synthesis Methods

N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline can be synthesized through a variety of methods, including the Buchwald-Hartwig amination reaction, the Suzuki-Miyaura cross-coupling reaction, and the Ullmann reaction. The Buchwald-Hartwig amination reaction involves the reaction of an aryl halide with an amine in the presence of a palladium catalyst. The Suzuki-Miyaura cross-coupling reaction involves the reaction of an aryl halide with an organoboron compound in the presence of a palladium catalyst. The Ullmann reaction involves the reaction of an aryl halide with a copper catalyst.

Scientific Research Applications

N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline has been extensively studied for its potential use in the pharmaceutical industry. It has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties. N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline has also been studied for its use as a fluorescent probe for the detection of biological molecules. In addition, N-(2-chloro-6-fluorobenzyl)-3,4-dimethylaniline has been investigated for its use as a ligand in catalysis.